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Compound of Interest

Compound Name: Methyl 2,4-dibromobenzoate

Cat. No.: B138849

An In-depth Technical Guide to Methyl 2,4-
dibromobenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl 2,4-dibromobenzoate, a key intermediate in organic synthesis. This
document details its characteristics, synthesis, and purification, and provides relevant spectral
data and experimental protocols to support its application in research and development.

Core Physical and Chemical Properties

Methyl 2,4-dibromobenzoate is a halogenated aromatic ester. Its structure and key identifiers
are presented below.
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Property

Value

CAS Number

54335-33-0[1][2][3][41[5][6]

Molecular Formula

CsHeBr202[3][4][5][6][7]

Molecular Weight 293.94 g/mol [3][4][5][7]
Appearance Yellow solid[1]

Boiling Point 308.00 °C[7]

Flash Point 140.10 °C[7]

Solubility Soluble in methanol.[3]

Synthesis of Methyl 2,4-dibromobenzoate

The primary route for the synthesis of Methyl 2,4-dibromobenzoate is through the Fischer

esterification of 2,4-dibromobenzoic acid.
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Synthesis of Methyl 2,4-dibromobenzoate via Fischer Esterification.
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Experimental Protocol: Synthesis

This protocol is adapted from established esterification procedures.[1]

Materials:

2,4-dibromobenzoic acid (1 equivalent)

Methanol (sufficient to dissolve the acid)

Concentrated sulfuric acid (catalytic amount, e.g., 0.2 equivalents)
Round-bottomed flask

Reflux condenser

Heating mantle

Filtration apparatus

Procedure:

In a round-bottomed flask, dissolve 2,4-dibromobenzoic acid (e.g., 250 g, 0.90 mol) in
methanol (e.g., 2 L).[1]

Carefully add concentrated sulfuric acid (e.g., 18.4 g, 0.19 mol) to the solution.[1]

Equip the flask with a reflux condenser and heat the mixture to reflux.[1]

Maintain reflux overnight.[1]

After the reaction is complete, allow the mixture to cool to room temperature.[1]

The product will precipitate out of the solution. Collect the precipitate by filtration.[1]

Wash the collected solid with cold methanol to remove any unreacted acid and catalyst.[1]

Dry the product under vacuum to yield Methyl 2,4-dibromobenzoate as a yellow solid.[1]
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Purification

The crude product from the synthesis can be purified by column chromatography or
recrystallization to achieve high purity.

Experimental Protocol: Purification by Column
Chromatography

This protocol is based on the purification method described in the synthesis of a related
compound.[1]

Materials:

e Crude Methyl 2,4-dibromobenzoate

Silica gel (for column chromatography)

Eluent: Petroleum ether/Ethyl acetate mixture (e.g., 5:1 v/V)[1]

Chromatography column

Collection flasks

Procedure:

Prepare a silica gel column using the chosen eluent.

o Dissolve the crude Methyl 2,4-dibromobenzoate in a minimum amount of the eluent or a
suitable solvent.

o Load the sample onto the top of the silica gel column.
o Elute the column with the petroleum ether/ethyl acetate mixture.[1]
e Collect the fractions containing the purified product.

o Combine the pure fractions and remove the solvent under reduced pressure to obtain the
purified Methyl 2,4-dibromobenzoate.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.benchchem.com/product/b138849?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.benchchem.com/product/b138849?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.benchchem.com/product/b138849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectral Data

The following tables summarize the expected spectral data for Methyl 2,4-dibromobenzoate

based on analysis of similar compounds.

1H NMR (Proton Nuclear Magnetic Resonance)

Chemical Shift ()

Multiplicity Integration Assignment
ppm
~7.8-8.0 d 1H Aromatic H
~7.5-7.7 dd 1H Aromatic H
~7.3-7.5 d 1H Aromatic H
~3.9 S 3H -OCHs

13C NMR (Carbon-13 Nuclear Magnetic Resonance)

Chemical Shift (6) ppm Assignment

~165 C=0 (ester)
~135-140 Aromatic C-Br
~130-135 Aromatic C-H
~125-130 Aromatic C-H
~120-125 Aromatic C-Br
~115-120 Aromatic C-COOCHS3
~52 -OCHs

FT-IR (Fourier-Transform Infrared Spectroscopy)
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Wavenumber (cm~?)

Assignment

~3000-3100 Aromatic C-H stretch
~2950 Aliphatic C-H stretch
~1720-1740 C=0 (ester) stretch
~1550-1600 Aromatic C=C stretch
~1200-1300 C-O (ester) stretch
~700-800 C-Br stretch

Mass Spectrometry (MS)

m/z Assighment

~292/294/296 [M]*, [M+2]*, [M+4]* (due to Br isotopes)
~261/263/265 [M - OCHs]*

~183/185 [M - Br - COOCHs]*

Applications in Research and Drug Development

Methyl 2,4-dibromobenzoate serves as a versatile intermediate in the synthesis of more

complex molecules. The presence of two bromine atoms at specific positions on the benzene

ring allows for selective functionalization through various cross-coupling reactions, such as

Suzuki, Heck, and Sonogashira couplings. This makes it a valuable building block in the

preparation of compounds with potential immunosuppressive and antitumor activities.[1]

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b138849?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11484651.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b138849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Methyl 2,4-dibromobenzoate

Cross-Coupling Reactions

@uzuki Couplinga (Heck Coupling) (Sonogashira Couplin@

Complex Organic Molecules

Pharmaceuticals
(e.g., Antitumor Agents)

Click to download full resolution via product page

Applications of Methyl 2,4-dibromobenzoate in Organic Synthesis.

Conclusion

This technical guide provides essential information on the physical and chemical properties,
synthesis, purification, and spectral characteristics of Methyl 2,4-dibromobenzoate. The
detailed protocols and data presented herein are intended to facilitate its use as a key
intermediate in the development of novel chemical entities for research and pharmaceutical
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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